Cas no 139957-92-9 (Carbamic acid, (4-ethynylphenyl)-, ethyl ester)

• Product Name: Carbamic acid, (4-ethynylphenyl)-, ethyl ester
• CAS No: 139957-92-9
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 1283000
• Update Time: 2024-08-04

Carbamic acid, (4-ethynylphenyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (4-ethynylphenyl)-, ethyl ester
• Carbamic acid, N-(4-ethynylphenyl)-, ethyl ester

• Inchi： 1S/C11H11NO2/c1-3-9-5-7-10(8-6-9)12-11(13)14-4-2/h1,5-8H,4H2,2H3,(H,12,13)
• InChI Key： KIGVFEUMTQFPIU-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)NC1=CC=C(C#C)C=C1

Computed Properties

• Exact Mass: 189.07903

Experimental Properties

• Density: 1.12±0.1 g/cm3(Predicted)
• Boiling Point: 244.3±23.0 °C(Predicted)
• PSA: 38.33
• pka: 13.33±0.70(Predicted)